Cas no 2229395-87-1 (4-1-(aminomethyl)-2,2-difluorocyclopropyl-2-nitrophenol)

• Product Name: 4-1-(aminomethyl)-2,2-difluorocyclopropyl-2-nitrophenol
• CAS No: 2229395-87-1
• MF: C₁₀H₁₀F₂N₂O₃
• MW: 244.194809436798
• CID: 6280797
• PubChem ID: 165752793
• Update Time: 2025-10-31

4-1-(aminomethyl)-2,2-difluorocyclopropyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-1-(aminomethyl)-2,2-difluorocyclopropyl-2-nitrophenol
• 4-[1-(aminomethyl)-2,2-difluorocyclopropyl]-2-nitrophenol
• EN300-1974747
• 2229395-87-1

• Inchi： 1S/C10H10F2N2O3/c11-10(12)4-9(10,5-13)6-1-2-8(15)7(3-6)14(16)17/h1-3,15H,4-5,13H2
• InChI Key： BRLSFDCGLOCOAI-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC(=C(C=1)[N+](=O)[O-])O)CN)F

Computed Properties

• Exact Mass: 244.06594851g/mol
• Monoisotopic Mass: 244.06594851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.1Ų

Additional information on 4-1-(aminomethyl)-2,2-difluorocyclopropyl-2-nitrophenol

Comprehensive Overview of 4-1-(aminomethyl)-2,2-difluorocyclopropyl-2-nitrophenol (CAS No. 2229395-87-1)

The compound 4-1-(aminomethyl)-2,2-difluorocyclopropyl-2-nitrophenol (CAS No. 2229395-87-1) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, while also addressing common queries and trends in scientific research and industrial applications.

One of the most intriguing aspects of 4-1-(aminomethyl)-2,2-difluorocyclopropyl-2-nitrophenol is its molecular architecture, which combines a difluorocyclopropyl moiety with a nitrophenol group. This combination imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis. Researchers have explored its utility in the development of novel pharmaceutical agents, particularly in the design of enzyme inhibitors and receptor modulators. The presence of the aminomethyl group further enhances its reactivity, enabling selective functionalization for targeted applications.

In the context of current scientific trends, 4-1-(aminomethyl)-2,2-difluorocyclopropyl-2-nitrophenol has been linked to advancements in green chemistry and sustainable synthesis. With growing emphasis on environmentally friendly processes, this compound's potential for low-waste production and high atom economy has been a focal point. Additionally, its role in material science has been explored, particularly in the development of advanced polymers and coatings with enhanced durability and performance.

The synthesis of 4-1-(aminomethyl)-2,2-difluorocyclopropyl-2-nitrophenol typically involves multi-step reactions, including cyclopropanation, fluorination, and nitration. Recent studies have highlighted the use of catalytic methods to improve yield and reduce byproducts, aligning with the principles of sustainable chemistry. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize the compound, ensuring purity and consistency for research and industrial use.

From a commercial perspective, the demand for 4-1-(aminomethyl)-2,2-difluorocyclopropyl-2-nitrophenol has been driven by its versatility. Industries ranging from agrochemicals to electronics have shown interest in its applications. For instance, its derivatives have been investigated as potential herbicides with improved selectivity and lower environmental impact. In the electronics sector, its incorporation into organic semiconductors has opened new avenues for flexible and lightweight devices.

Safety and handling of 4-1-(aminomethyl)-2,2-difluorocyclopropyl-2-nitrophenol are critical considerations, given its reactive functional groups. Standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation, are recommended. Regulatory compliance with regional chemical guidelines ensures safe transportation and storage, minimizing risks associated with its use.

Looking ahead, the future of 4-1-(aminomethyl)-2,2-difluorocyclopropyl-2-nitrophenol appears promising, with ongoing research exploring its potential in biomedical imaging and drug delivery systems. Its ability to act as a building block for complex molecules positions it as a key player in the next generation of chemical innovation. As scientific inquiry continues to uncover new applications, this compound is poised to remain at the forefront of interdisciplinary research.

In summary, 4-1-(aminomethyl)-2,2-difluorocyclopropyl-2-nitrophenol (CAS No. 2229395-87-1) represents a fascinating intersection of chemistry and technology. Its unique properties and broad applicability make it a subject of enduring interest for researchers and industry professionals alike. By staying attuned to emerging trends and addressing common questions, this article aims to provide a comprehensive and accessible resource for those seeking to understand this remarkable compound.